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Compound of Interest

Compound Name: 2-Hydroxyethanesulfinic acid

CAS No.: 60601-05-0

Cat. No.: B1213941

Get Quote

Executive Summary
2-Hydroxyethanesulfinic acid (CAS: 60601-05-0) is the sulfinic acid analog of isethionic acid

and the hydroxy-analog of hypotaurine. Unlike its sulfonic acid counterpart, which is

thermodynamically stable and ubiquitous in commercial surfactants, the sulfinic derivative is a

transient, reactive intermediate. It plays a critical role in the mechanistic understanding of thiol

oxidation and sulfur redox cycling.

This guide is designed for researchers requiring precise data on the handling, synthesis, and

stabilization of this compound, particularly in the context of oxidative stress research and

organosulfur synthesis.
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Property Data

IUPAC Name 2-Hydroxyethanesulfinic acid

Common Synonyms
Isethionesulfinic acid; 2-Hydroxyethylsulfinic

acid

CAS Number (Acid) 60601-05-0

CAS Number (Na Salt) 43166-41-2

Molecular Formula C₂H₆O₃S

Molecular Weight 110.13 g/mol

Predicted pKa ~2.1 (Acidic)

Stability Low; prone to disproportionation

Chemical Architecture & Instability
Molecular Structure
The compound consists of an ethylene backbone linking a primary hydroxyl group (-OH) and a

sulfinic acid group (-SO₂H). The sulfur atom exists in a pyramidal geometry with a lone pair,

rendering it chiral; however, rapid proton exchange between the oxygen atoms typically

prevents the isolation of enantiomers in solution.

The Disproportionation Trap
A defining characteristic of 2-hydroxyethanesulfinic acid is its inherent instability. Like most

aliphatic sulfinic acids, it undergoes disproportionation (auto-oxidation/reduction) upon standing

or heating, converting into the corresponding sulfonic acid (isethionic acid) and a thiosulfonate

ester.

Mechanism of Decomposition:

This reaction is acid-catalyzed, meaning the free acid is significantly less stable than its sodium

salt (Sodium 2-hydroxyethanesulfinate, CAS 43166-41-2). Consequently, isolation protocols

almost exclusively target the salt form.
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Figure 1: The disproportionation pathway of aliphatic sulfinic acids.

Synthesis & Isolation Protocols
Due to the instability of the free acid, in situ generation or isolation as the sodium salt is the

standard operating procedure. The most reliable synthetic route involves the reduction of 2-

hydroxyethanesulfonyl chloride.

Precursor Preparation: 2-Hydroxyethanesulfonyl
Chloride
Note: This precursor is also unstable and should be used immediately.

Starting Material: 2-Mercaptoethanol or Sodium Isethionate.

Chlorination: Reaction with thionyl chloride (

) or phosphorus pentachloride (

) typically yields the chlorinated alkyl chain (2-chloroethanesulfonyl chloride) rather than the
hydroxy derivative.

Selective Route: To retain the hydroxyl group, careful chlorination of sodium 2-

hydroxyethanesulfonate using

in a controlled environment is required, though yield is often low due to hydroxyl reactivity.

Protocol: Reduction to Sodium 2-
Hydroxyethanesulfinate
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This protocol adapts the method for general alkanesulfinate synthesis, optimized for the

hydroxy-ethyl derivative.

Reagents:

2-Hydroxyethanesulfonyl chloride (CAS 78303-70-5)[1][2][3]

Sodium Sulfite (

)

Sodium Bicarbonate (

)[4]

Water (degassed)[5]

Step-by-Step Methodology:

Preparation of Reducing Solution: Dissolve

(1.2 eq) and

(2.0 eq) in degassed water. Cool to 0°C under an inert atmosphere (

or

).

Why? Oxygen must be excluded to prevent re-oxidation to the sulfonate. Bicarbonate

neutralizes the HCl generated, keeping the pH neutral/slightly basic to stabilize the

sulfinate salt.

Addition: Dropwise add 2-hydroxyethanesulfonyl chloride to the stirring sulfite solution.

Maintain temperature < 5°C.

Reaction: Stir for 2 hours at 0°C, then allow to warm to room temperature over 1 hour.

Work-up:
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Lyophilize the aqueous solution to dryness.

Extract the solid residue with anhydrous ethanol or methanol. Sodium 2-

hydroxyethanesulfinate is soluble in alcohol, while inorganic salts (

,

) are largely insoluble.

Isolation: Evaporate the alcoholic filtrate under reduced pressure to obtain the crude sodium

salt as a white, hygroscopic solid.
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Figure 2: Synthetic workflow for the isolation of Sodium 2-Hydroxyethanesulfinate.

Physicochemical Properties[1][7][8][9]
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Property Value/Description Context

Physical State White crystalline solid (Salt)
Free acid is an unstable

oil/syrup.

Solubility High in Water, Methanol
Hydrophilic due to -OH and -

SO₂⁻ groups.

Redox Potential Reducing Agent

Capable of reducing

peroxides; oxidized to

sulfonate.

Nucleophilicity Ambident Nucleophile

Sulfur (soft) vs. Oxygen (hard).

Alkylation typically occurs at

Sulfur (forming sulfones).

Hygroscopicity Very High

Requires storage in

desiccators; hydrolysis

accelerates disproportionation.

Biological & Pharmacological Relevance[10][11]
The "Missing Link" in Thiol Oxidation
In biological systems, the oxidation of 2-mercaptoethanol (a common laboratory reagent and

structural motif) proceeds through sequential oxidation states. 2-Hydroxyethanesulfinic acid
represents the sulfinic acid (-SO₂H) stage, intermediate between the sulfenic acid (-SOH) and

the sulfonic acid (-SO₃H).

Hypotaurine Analog: It acts as the hydroxy-isostere of hypotaurine (2-aminoethanesulfinic

acid). While hypotaurine is a stable antioxidant actively transported in the brain, 2-
hydroxyethanesulfinic acid is less stable and likely functions as a transient reactive

oxygen species (ROS) scavenger before degrading.

Pharmacological Utility
Prodrug Design: Sulfinic acids can be used to mask sulfonic acid groups. The 2-hydroxyethyl

moiety allows for further functionalization (e.g., esterification of the -OH group) to create

lipophilic prodrugs that release the active sulfinate/sulfonate intracellularly.
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Cross-linking Agents: The sodium salt can react with activated double bonds (Michael

addition) or alkyl halides to introduce the polar sulfone moiety into drug scaffolds.

Analytical Characterization
To verify the identity of 2-hydroxyethanesulfinic acid, standard HPLC-UV methods are often

insufficient due to weak chromophores.

Derivatization (GC/MS):

Treat the salt with diazomethane or trimethylsilyldiazomethane.

Reaction:

(Methyl sulfone).

Note: Sulfinic acids react to form sulfones (S-alkylation) or sulfinic esters (O-alkylation).

With diazomethane, S-methylation is dominant.

Ion Chromatography (IC):

Column: Anion exchange (e.g., Dionex IonPac).

Eluent: KOH gradient.

Detection: Conductivity.

Differentiation: The sulfinate elutes earlier than the sulfonate (isethionate) due to lower

charge density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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